Cas no 19402-87-0 (9-Benzylcarbazole)

9-Benzylcarbazole Properties

Names and Identifiers

• 9H-Carbazole,9-(phenylmethyl)-
• 9-(phenylmethyl)-9H-Carbazole
• 9-Benzylcarbazole
• 9-Benzyl-9H-carbazole
• 9-Benzyl-carbazol
• 9-benzyl-carbazole
• Carbazole,9-benzyl
• N-benzyl-9H-carbazole
• N-Benzylcarbazole
• 9-Benzylcarbazole 9-Benzylcarbazole
• N-(Phenylmethyl)carbazole
• Carbazole, 9-benzyl-
• 9-(phenylmethyl)carbazole
• HBAKJBGOHINNQM-UHFFFAOYSA-N
• STK926903
• BDBM50123155
• TRA0007237
• FCH2707713
• ST072333
• AK307826
• BAS 00340771
• B3558
• A8136
• +Expand

• MDL： MFCD00218286
• InChIKey： HBAKJBGOHINNQM-UHFFFAOYSA-N
• Inchi： 1S/C19H15N/c1-2-8-15(9-3-1)14-20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)20/h1-13H,14H2
• SMILES： N1(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 257.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Heavy Atom Count: 20
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 4.9

Experimental Properties

• LogP: 4.84280
• PSA: 4.93000
• Refractive Index: 1.7380 (estimate)
• Boiling Point: 268°C/24mmHg(lit.)
• Melting Point: 117.0 to 121.0 deg-C
• Solubility: Insuluble (4.1E-4 g/L) (25 ºC),
• λmax: 341(MeOH)(lit.)
• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),